Cas no 61226-64-0 (Pyrazolo[1,5-a]pyrimidine, 5-methyl-7-(octylthio)-)
61226-64-0 structure
Product Name:Pyrazolo[1,5-a]pyrimidine, 5-methyl-7-(octylthio)-
CAS No:61226-64-0
MF:C15H23N3S
MW:277.428221940994
CID:487645
PubChem ID:12366047
Update Time:2025-04-19
Pyrazolo[1,5-a]pyrimidine, 5-methyl-7-(octylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrazolo[1,5-a]pyrimidine, 5-methyl-7-(octylthio)-
- 5-methyl-7-octylsulfanylpyrazolo[1,5-a]pyrimidine
- 5-METHYL-7-(OCTYLSULFANYL)PYRAZOLO[1,5-A]PYRIMIDINE
- DTXSID20494467
- 61226-64-0
- CHEMBL3247359
-
- Inchi: 1S/C15H23N3S/c1-3-4-5-6-7-8-11-19-15-12-13(2)17-14-9-10-16-18(14)15/h9-10,12H,3-8,11H2,1-2H3
- InChI Key: LRVMKRVIWADMDO-UHFFFAOYSA-N
- SMILES: S(C1=CC(C)=NC2=CC=NN12)CCCCCCCC
Computed Properties
- Exact Mass: 277.16149
- Monoisotopic Mass: 277.16126892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 55.5Ų
Experimental Properties
- PSA: 30.19
Pyrazolo[1,5-a]pyrimidine, 5-methyl-7-(octylthio)- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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